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Compound of Interest

Compound Name: Diethyl disulfide

Cat. No.: B047229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling protocols for diethyl disulfide
(CAS No. 110-81-6), a flammable and hazardous chemical. The information is compiled and

presented to meet the needs of laboratory and drug development professionals, emphasizing

safe practices and emergency preparedness.

Section 1: Chemical Identification and Properties
Diethyl disulfide is a clear liquid with a distinct stench. It is crucial to understand its physical

and chemical properties to handle it safely.

Identifier Value Source

CAS Number 110-81-6 ECHEMI[1], Sigma-Aldrich[2]

EC Number 203-805-7 ECHEMI[1], ChemicalBook[3]

Molecular Formula C4H10S2 ChemicalBook[3]

Molecular Weight 122.25 g/mol ChemicalBook[3]
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Property Value Source

Appearance Clear Liquid Thermo Fisher Scientific[4]

Odor Stench
Thermo Fisher Scientific[4],

M&U International[5]

Boiling Point 152 - 154 °C (305.6 - 309.2 °F) Thermo Fisher Scientific[4]

Melting Point -101.5 °C PubChem[6]

Flash Point 40 °C (104 °F)
Thermo Fisher Scientific[4],

CPAchem Ltd.[7]

Density 0.9926 g/cm³ at 20 °C CPAchem Ltd.[7]

Vapor Pressure 5.7 hPa at 25 °C CPAchem Ltd.[7]

Water Solubility Fully miscible CPAchem Ltd.[7]

Section 2: Hazard Identification and GHS
Classification
Diethyl disulfide is classified as a hazardous substance under the Globally Harmonized

System (GHS). Understanding these classifications is fundamental to recognizing the potential

risks.
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Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapour

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A / 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Irritation)

Category 3
H335: May cause respiratory

irritation

Acute Oral Toxicity Category 5
H303: May be harmful if

swallowed

Sources: ECHEMI[1], Sigma-Aldrich[2], ChemicalBook[3], Thermo Fisher Scientific[4]

GHS Pictograms and Signal Word:
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Section 3: Toxicology and Exposure Limits
Exposure to diethyl disulfide can have adverse health effects. The following table summarizes

available toxicity data.

Toxicity

Endpoint
Value Species Route Source

LD50 1575 mg/kg Rat Intragastric Kucherskoy[8]

LD50 2030 mg/kg Rat Oral

The Good

Scents

Company[9]

LC50 18700 mg/m³ Not Specified Inhalation Kucherskoy[8]
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Currently, no official occupational exposure limits have been established by major regulatory

bodies for diethyl disulfide.[10] It is imperative to handle this chemical with care to minimize

any potential exposure.

Section 4: Safe Handling and Storage Protocols
Adherence to strict handling and storage procedures is critical to ensure a safe laboratory

environment.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[1][2]

Avoid contact with skin and eyes.[1][5]

Wear suitable protective clothing.[1]

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[1]

[5]

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No

smoking.[2][3]

Ground and bond container and receiving equipment.[2][3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][5]

Keep away from heat and sources of ignition.[2][3]

Store apart from incompatible materials and foodstuff containers.[1]
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Section 5: Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling diethyl disulfide to prevent

exposure.

Protection Type Specification Source

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

approved standards. A face

shield may also be necessary.

ECHEMI[1], Sigma-Aldrich[2],

M&U International[5]

Skin Protection

Chemical-impermeable gloves

(inspected prior to use), flame-

retardant and impervious

clothing, and antistatic

footwear.

ECHEMI[1], Sigma-Aldrich[2],

Chevron Phillips Chemical[11],

M&U International[5]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an

appropriate cartridge (e.g.,

type ABEK) or a supplied-air

respirator.

ECHEMI[1], ChemicalBook[3],

Chevron Phillips Chemical[11],

M&U International[5]

Click to download full resolution via product page

Section 6: Emergency Procedures
In the event of an emergency, prompt and correct action is vital.

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[1]
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In Case of Skin Contact: Immediately take off all contaminated clothing. Wash off with soap

and plenty of water. Consult a doctor if irritation occurs.[1][2]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact

lenses if present and easy to do. Continue rinsing and consult a doctor.[1][2]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to

a source of ignition and flash back.[2][3][10] Containers may explode in a fire.[10] Hazardous

decomposition products include carbon oxides and sulfur oxides.[5]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1][5]

Accidental Release Measures:

Personal Precautions: Evacuate personnel to safe areas.[1] Avoid breathing vapors, mist, or

gas.[1][5] Ensure adequate ventilation.[1] Remove all sources of ignition.[1][5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.[1][2]

Containment and Cleaning Up: Contain spillage and then collect with a non-combustible

absorbent material (e.g., sand, earth, vermiculite) and place in a suitable container for

disposal.[5][11] Use spark-proof tools and explosion-proof equipment.[1]

Section 7: Disposal Considerations
Waste material must be treated as hazardous waste. Dispose of contents and container in

accordance with local, regional, national, and international regulations.[1][4] Do not dispose of

into sewer systems.[4] Empty containers may retain product residue and can be dangerous.[4]
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This technical guide is intended to provide essential safety information for trained

professionals. Always refer to the most current Safety Data Sheet (SDS) from your supplier

before handling diethyl disulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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